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This technical guide provides a comprehensive overview of the formation mechanism of N-
nitroso-olanzapine, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI) of the
atypical antipsychotic drug olanzapine. The guide details the theoretical chemical pathways,
influential factors, and experimental protocols for risk assessment, alongside mitigation
strategies. A significant finding highlighted in this document is the reported difficulty in the
formation of N-nitroso-olanzapine under forced experimental conditions, suggesting a lower
risk profile compared to other NDSRISs.

Introduction to N-Nitroso-Olanzapine

N-nitrosamines are a class of chemical compounds that have raised significant concerns in the
pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies
worldwide now mandate rigorous risk assessments for the presence of nitrosamine impurities
in drug products. N-nitroso-olanzapine is the NDSRI formed from the nitrosation of
olanzapine. Olanzapine possesses a secondary amine functional group within its chemical
structure, making it theoretically susceptible to nitrosation.[3]

Chemical Structures:
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e Olanzapine: 2-Methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][4][5]diazepine

e N-nitroso-olanzapine: 2-Methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-
benzo[b]thieno[2,3-e][4][5]diazepine[3][5]

Theoretical Formation Mechanism of N-Nitroso-
Olanzapine

The fundamental mechanism for the formation of N-nitroso-olanzapine is the nitrosation of the
secondary amine present in the olanzapine molecule. This reaction typically involves a
nitrosating agent, which is often formed from nitrite salts (such as sodium nitrite) under acidic
conditions.[1][2][3]

The key steps of the mechanism are as follows:

o Formation of the Nitrosating Agent: In an acidic environment, sodium nitrite (NaNO2) is
protonated to form nitrous acid (HNO2z). Further protonation and subsequent loss of a water
molecule lead to the formation of the highly electrophilic nitrosonium ion (NO*).[1][2]

¢ Nucleophilic Attack: The secondary amine nitrogen in the olanzapine molecule acts as a
nucleophile and attacks the electrophilic nitrosonium ion. This results in the formation of an
N-nitrosammonium ion intermediate.[1]

» Deprotonation: A water molecule then deprotonates the N-nitrosammonium ion, yielding the
stable N-nitroso-olanzapine.[1]
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Caption: General mechanism of N-nitroso-olanzapine formation.
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Factors Influencing Formation and Propensity of N-
Nitroso-Olanzapine

While the theoretical mechanism is well-understood, the actual formation of N-nitroso-
olanzapine is influenced by several factors. A critical finding from available literature is a
"Synthesis Attempts and Failure Report (NAP Test)" for N-nitroso-olanzapine. This report
indicates that N-nitroso-olanzapine does not readily form even under rigorous forced
conditions, suggesting a low propensity for its formation.[6]

The following table summarizes the key factors that generally influence nitrosamine formation
and their likely impact on N-nitroso-olanzapine based on the available information.
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Factor

Description

Likely Impact on N-nitroso-
olanzapine Formation

Presence of Nitrosating Agents

Nitrite and nitrate impurities in
raw materials, excipients, or
water are common sources of

nitrosating agents.

A necessary prerequisite for

the reaction to occur.

Acidic conditions (low pH)

generally favor the formation of

While acidic pH is generally

required, the "failure report”

pH ] o suggests other factors may
the nitrosonium ion, the key S )
_ _ inhibit the reaction for
nitrosating agent.[3] )
olanzapine.
) Elevated temperatures during
Higher temperatures can .
) manufacturing or storage could
accelerate the rate of chemical ] ) )
Temperature potentially increase the risk,

reactions, including

nitrosamine formation.[3]

although this is not confirmed

for olanzapine.

Presence of Inhibitors

Antioxidants such as ascorbic
acid (Vitamin C) and alpha-
tocopherol (Vitamin E) can act
as scavengers of nitrosating
agents, thereby inhibiting
nitrosamine formation.

The addition of these inhibitors
to formulations is a potential

mitigation strategy.

Water Content

Water can play a role in the
formation of nitrous acid and
can also influence the
degradation of the drug

substance.

The impact of water content on
N-nitroso-olanzapine formation
is not specifically documented
but is a factor to consider in

formulation development.

Experimental Protocols for Risk Assessment

To assess the risk of N-nitroso-olanzapine formation, a forced degradation study, often

referred to as a Nitrosation Assay Procedure (NAP) test, can be performed. The following is a

representative protocol based on general guidelines for NDSRI risk assessment.[7][8]
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Representative Forced Nitrosation Protocol (NAP Test)

Objective: To evaluate the potential for N-nitroso-olanzapine formation from olanzapine drug
substance under stressed nitrosating conditions.

Materials:

e Olanzapine drug substance

e Sodium nitrite (NaNO2)

» Hydrochloric acid (HCI) or other suitable acid

» Deionized water

» Organic solvent (e.g., acetonitrile, methanol)

¢ N-nitroso-olanzapine reference standard (if available)
e LC-MS/MS system

Procedure:

e Sample Preparation:

o Prepare a stock solution of olanzapine in a suitable solvent (e.g., 0.1 M HCI) at a
concentration of approximately 10 mg/mL.

o Prepare a stock solution of sodium nitrite in deionized water at a concentration of
approximately 40 mM.

¢ Reaction Conditions:

o In a reaction vessel, combine the olanzapine stock solution with the sodium nitrite stock
solution. A typical molar ratio of drug to nitrite for forced studies is 1:4.

o Adjust the pH of the reaction mixture to approximately 3-4 using HCI.
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o Incubate the reaction mixture at a controlled temperature, for example, 37°C, for a defined
period (e.g., 1-4 hours).[7]

o Sample Quenching and Analysis:

o After the incubation period, quench the reaction by adding a suitable quenching agent
(e.g., ammonium sulfamate or ascorbic acid) to remove excess nitrite.

o Dilute the sample with an appropriate mobile phase for LC-MS/MS analysis.

o Analyze the sample using a validated LC-MS/MS method to detect and quantify the
presence of N-nitroso-olanzapine.
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Caption: General workflow for a forced nitrosation study.

Proposed Analytical Methodology
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A highly sensitive and specific analytical method is required for the detection and quantification
of trace levels of N-nitroso-olanzapine. Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) is the technique of choice for this purpose.

Key LC-MS/MS Parameters:

e Chromatographic Column: A reversed-phase C18 column is typically suitable for the
separation of olanzapine and its related compounds.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

« lonization Source: Electrospray lonization (ESI) in positive ion mode is generally effective for
olanzapine and its derivatives.

e Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) mode should be used for
high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion
transitions for both N-nitroso-olanzapine and a suitable internal standard.

Mitigation Strategies for N-Nitroso-Olanzapine
Formation

Although the formation of N-nitroso-olanzapine appears to be challenging, it is prudent for
drug manufacturers to consider mitigation strategies as part of a comprehensive risk
management plan.

Potential Mitigation Strategies:

o Raw Material Control: Sourcing active pharmaceutical ingredients (APIs) and excipients with
low residual nitrite and nitrate levels is a primary control measure.

o Formulation Optimization:

o pH Control: Maintaining a neutral or basic pH in the drug product formulation can
significantly inhibit the formation of the nitrosating species.
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o Use of Antioxidants: Incorporating antioxidants such as ascorbic acid or alpha-tocopherol

into the formulation can effectively scavenge nitrosating agents.

e Process Control:

o Temperature and Moisture Control: Minimizing exposure to high temperatures and

humidity during manufacturing and storage can reduce the potential for degradation and

subsequent nitrosamine formation.

o Avoidance of Nitrosating Agents: Scrutinizing the entire manufacturing process to

eliminate any unintended sources of nitrosating agents.

Risk of N-nitroso-olanzapine
Formation

Mitigation Strategies

Process Control
(Temp, Moisture)

Formulation Optimization
(pH control, Antioxidants)

Control of Raw Materials
(Low Nitrite)
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Caption: Key mitigation strategies for N-nitroso-olanzapine formation.

Conclusion

The formation of N-nitroso-olanzapine is theoretically possible due to the presence of a

secondary amine in the olanzapine structure. The established chemical mechanism involves

the reaction of olanzapine with a nitrosating agent, typically derived from nitrites under acidic

conditions. However, a crucial piece of evidence, a "Synthesis Attempts and Failure Report
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(NAP Test)," suggests that N-nitroso-olanzapine does not form readily under forced
nitrosating conditions. This indicates a potentially low risk of its presence in the final drug
product.

For comprehensive risk assessment, pharmaceutical manufacturers should conduct forced
degradation studies and employ sensitive analytical methods like LC-MS/MS. Should a risk be
identified, mitigation strategies focusing on the control of raw materials, formulation
optimization (including pH control and the use of antioxidants), and stringent process controls
are recommended. This proactive approach ensures the safety and quality of olanzapine-
containing drug products, aligning with global regulatory expectations for the control of
nitrosamine impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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